Cas no 496881-03-9 (2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-)
496881-03-9 structure
Product Name:2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-
CAS No:496881-03-9
MF:C13H8BrNO2S2
MW:354.242119789124
CID:1536490
Update Time:2024-08-24
2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-
- 5-[4-(5-Bromo-thiophen-2-yl)-4-oxo-butyryl]-thiophene-2-carbonitrile
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- Inchi: 1S/C13H8BrNO2S2/c14-13-6-5-12(19-13)10(17)3-2-9(16)11-4-1-8(7-15)18-11/h1,4-6H,2-3H2
- InChI Key: LJEUSIOUMZQVOJ-UHFFFAOYSA-N
- SMILES: C1(C#N)SC(C(=O)CCC(C2SC(Br)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 352.91804
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Boiling Point: 545.0±50.0 °C(Predicted)
- PSA: 57.93
2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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